Cas no 2149601-12-5 (5-Bromo-2-(difluoromethoxy)phenacyl bromide)

• Product Name: 5-Bromo-2-(difluoromethoxy)phenacyl bromide
• CAS No: 2149601-12-5
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4711144
• Update Time: 2023-08-16

5-Bromo-2-(difluoromethoxy)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethoxy)phenacyl bromide

• Inchi： 1S/C9H6Br2F2O2/c10-4-7(14)6-3-5(11)1-2-8(6)15-9(12)13/h1-3,9H,4H2
• InChI Key： CWTAQJZBUJMNNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(CBr)=O)C=1)OC(F)F

Computed Properties

• Exact Mass: 343.86821 g/mol
• Monoisotopic Mass: 341.87026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 343.95